1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine

• Molecular Formula: C17H23ClN2O3S
• Molecular Weight: 370.9 g/mol
• IUPAC Name: [1-(4-chlorophenyl)sulfonylpiperidin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C17H23ClN2O3S/c18-15-6-8-16(9-7-15)24(22,23)20-12-4-5-14(13-20)17(21)19-10-2-1-3-11-19/h6-9,14H,1-5,10-13H2
• InChI Key: ATJGLIOKYJTKDU-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C(=O)C2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine, also known as CP-122,288, is a chemical compound that has been extensively studied for its potential pharmacological properties. This compound belongs to the class of piperidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine involves its binding to the dopamine D3 receptors in the brain. This binding results in the inhibition of dopamine signaling, which is believed to be involved in the pathogenesis of various neurological and psychiatric disorders. 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine has also been shown to modulate the activity of other neurotransmitters, including serotonin and norepinephrine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine are related to its mechanism of action. By inhibiting dopamine signaling, 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine has been shown to reduce the symptoms of schizophrenia, depression, and addiction in animal models. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine in lab experiments is its selectivity for the dopamine D3 receptors, which makes it a useful tool for studying the role of these receptors in various neurological and psychiatric disorders. However, one limitation of using 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine is its potential toxicity, which requires careful dosing and monitoring.

Future Directions

There are several future directions for the study of 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine. One direction is the development of more selective and potent dopamine D3 receptor antagonists for the treatment of neurological and psychiatric disorders. Another direction is the study of the anti-inflammatory and analgesic properties of 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine for the treatment of various inflammatory disorders. Additionally, the potential toxicity of this compound needs to be further studied to ensure its safety for clinical use.
Conclusion:
In conclusion, 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine is a chemical compound that has been extensively studied for its potential pharmacological properties. It acts as a selective dopamine D3 receptor antagonist and has been shown to have potential therapeutic applications in various neurological and psychiatric disorders. Further studies are needed to fully understand the mechanism of action, biochemical and physiological effects, and potential toxicity of this compound.

Synthesis Methods

1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine can be synthesized using various methods, including the reaction of 4-chlorobenzenesulfonyl chloride with piperidine-1-carboxylic acid, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 4-chlorobenzenesulfonyl chloride with N-boc-piperidine, followed by the deprotection of the resulting intermediate with trifluoroacetic acid.

Scientific Research Applications

1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine has been extensively studied for its potential pharmacological properties. It has been shown to act as a selective dopamine D3 receptor antagonist, which makes it a potential candidate for the treatment of various neurological and psychiatric disorders, including schizophrenia, depression, and addiction. 1-[(4-Chlorophenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine has also been studied for its potential anti-inflammatory and analgesic properties.